Cas no 192625-82-4 (2-(Benzyloxy)-5-fluoro-3-methylpyrimidin-4(3H)-one)

• Product Name: 2-(Benzyloxy)-5-fluoro-3-methylpyrimidin-4(3H)-one
• CAS No: 192625-82-4
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 2787697
• PubChem ID: 71347455
• Update Time: 2024-03-01

2-(Benzyloxy)-5-fluoro-3-methylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-fluoro-3-methylpyrimidin-4(3H)-one

• Inchi： 1S/C12H11FN2O2/c1-15-11(16)10(13)7-14-12(15)17-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： GAFVFUFVZTWNGW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(N(C)C1=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines